5-Phenylamino-1H-pyrazole-3-carboxylic acid

• CAS RN: 142115-63-7
• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.2 g/mol
• IUPAC Name: 3-anilino-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C10H9N3O2/c14-10(15)8-6-9(13-12-8)11-7-4-2-1-3-5-7/h1-6H,(H,14,15)(H2,11,12,13)
• InChI Key: ANVPGYMMKLLXSY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC2=NNC(=C2)C(=O)O
• synonyms: 1H-Pyrazole-3-carboxylicacid,5-(phenylamino)-(9CI)

Description

5-Phenylamino-1H-pyrazole-3-carboxylic acid, also known as PAC, is a chemical compound that has been widely studied for its potential applications in the field of drug discovery. PAC is a pyrazole derivative, which means that it contains a five-membered ring made up of three carbon atoms and two nitrogen atoms. This compound has been shown to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antiviral properties. In

Mechanism of Action

The exact mechanism of action of 5-Phenylamino-1H-pyrazole-3-carboxylic acid is not fully understood. However, it is thought to exert its biological effects through the inhibition of various signaling pathways. This compound has been shown to inhibit the activation of nuclear factor-kappa B, a transcription factor that plays a key role in the regulation of inflammatory and immune responses. This compound has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme that plays a key role in the production of inflammatory prostaglandins.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. It has also been shown to inhibit the growth of tumor cells and induce apoptosis in cancer cells. In addition, this compound has been shown to exhibit antiviral activity against a range of viruses, including influenza A virus, hepatitis C virus, and human immunodeficiency virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Phenylamino-1H-pyrazole-3-carboxylic acid in lab experiments is its wide range of biological activities. This compound has been shown to exhibit anti-inflammatory, antitumor, and antiviral properties, making it a promising candidate for drug discovery. Another advantage of using this compound is its relatively simple synthesis method, which makes it easy to produce in large quantities. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to exhibit cytotoxicity in some cell lines, which could limit its potential applications in vivo.

Future Directions

There are several potential future directions for research on 5-Phenylamino-1H-pyrazole-3-carboxylic acid. One area of research could focus on the development of this compound derivatives with improved biological activities and reduced toxicity. Another area of research could focus on the identification of the exact mechanism of action of this compound, which could provide insights into its potential applications in drug discovery. Additionally, future research could focus on the development of novel drug delivery systems for this compound, which could improve its pharmacokinetic properties and increase its efficacy in vivo.

Synthesis Methods

The synthesis of 5-Phenylamino-1H-pyrazole-3-carboxylic acid can be achieved through several methods, including the reaction of 5-aminopyrazole-3-carboxylic acid with phenyl isocyanate or the reaction of this compound hydrazide with acetic anhydride. The former method involves the reaction of 5-aminopyrazole-3-carboxylic acid with phenyl isocyanate in the presence of a catalyst such as triethylamine. The reaction yields this compound as a white crystalline solid. The latter method involves the reaction of this compound hydrazide with acetic anhydride in the presence of a catalyst such as pyridine. The reaction yields this compound as a yellow solid.

Scientific Research Applications

5-Phenylamino-1H-pyrazole-3-carboxylic acid has been extensively studied for its potential applications in drug discovery. It has been shown to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antiviral properties. This compound has been shown to inhibit the production of inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. It has also been shown to inhibit the growth of tumor cells and induce apoptosis in cancer cells. In addition, this compound has been shown to exhibit antiviral activity against a range of viruses, including influenza A virus, hepatitis C virus, and human immunodeficiency virus.